Cas no 672324-93-5 (3-(Aminomethyl)piperidine-1-carboxamide)

3-(Aminomethyl)piperidine-1-carboxamide is a versatile heterocyclic compound featuring both an aminomethyl group and a carboxamide functionality on a piperidine scaffold. This structure imparts unique reactivity, making it valuable as a building block in pharmaceutical and agrochemical synthesis. The presence of the primary amine and carboxamide groups allows for further derivatization, enabling the creation of diverse molecular architectures. Its piperidine core contributes to conformational rigidity, which can enhance binding affinity in biologically active compounds. The compound is particularly useful in medicinal chemistry for the development of CNS-targeting drugs, enzyme inhibitors, and receptor modulators. Its stability and synthetic flexibility make it a practical intermediate for research and industrial applications.

3-(Aminomethyl)piperidine-1-carboxamide structure

672324-93-5 structure

Product Name:3-(Aminomethyl)piperidine-1-carboxamide

CAS No:672324-93-5

MF:C₇H₁₅N₃O

MW:157.213501214981

MDL:MFCD16110874

CID:876499

PubChem ID:21930998

Update Time:2025-05-27

3-(Aminomethyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1-Piperidinecarboxamide,3-(aminomethyl)-(9CI)
- 3-(aminomethyl)piperidine-1-carboxamide
- 1-Piperidinecarboxamide, 3-(aminomethyl)-
- SBKQYEDAEHMIOI-UHFFFAOYSA-N
- 3-(Aminomethyl)piperidine-1-carboxamide
- MDL： MFCD16110874
- Inchi： 1S/C7H15N3O/c8-4-6-2-1-3-10(5-6)7(9)11/h6H,1-5,8H2,(H2,9,11)
- InChI Key： SBKQYEDAEHMIOI-UHFFFAOYSA-N
- SMILES： O=C(N)N1CCCC(CN)C1

Computed Properties

Exact Mass: 157.122
Monoisotopic Mass: 157.122
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.4

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